Cas no 83514-22-1 (2-acetyloxybenzoic acid; 2-(cinnamyl-methyl-amino)-1-phenyl-propan-1-ol; N-(4-ethoxyphenyl)acetamide; 1,3,7-trimethylpurine-2,6-dione; hydrochloride)

• Product name: 2-acetyloxybenzoic acid; 2-(cinnamyl-methyl-amino)-1-phenyl-propan-1-ol; N-(4-ethoxyphenyl)acetamide; 1,3,7-trimethylpurine-2,6-dione; hydrochloride
• CAS No: 83514-22-1
• MF: C₁₉H₂₃NO^.C₈H₁₀N₄O₂^.C₉H₈O₄^.C₁₀H₁₃NO₂^.HCl
• MW: 871.416700000001
• CID: 725356
• PubChem ID: 6441964

2-acetyloxybenzoic acid; 2-(cinnamyl-methyl-amino)-1-phenyl-propan-1-ol; N-(4-ethoxyphenyl)acetamide; 1,3,7-trimethylpurine-2,6-dione; hydrochloride Chemical and Physical Properties

Names and Identifiers

• Midol
• 1,3,7-trimethylpurine-2,6-dione
• 2-(cinnamyl-methyl-amino)-1-phenyl-propan-1-ol
• 2-acetyloxybenzoic acid
• hydrochloride
• N-(4-ethoxyphenyl)acetamide
• 2-Acetyloxybenzoic acid;N-(4-ethoxyphenyl)acetamide;2-[methyl-[(E)-3-phenylprop-2-enyl]amino]-1-phenylpropan-1-ol;1,3,7-trimethylpurine-2,6-dione;hydrochloride
• Benzoic acid, 2-(acetyloxy)-, mixt. with 3,7-dihydro-1,3,7-trimethyl-1H-purine-2,6-dione, N-(4-ethoxyphenyl)acetamide and alpha-(1-(methyl(3-phenyl-2-propenyl)amino)ethyl)benzenemethanol hydrochloride
• 83514-22-1
• 2-acetyloxybenzoic acid; 2-(cinnamyl-methyl-amino)-1-phenyl-propan-1-ol; N-(4-ethoxyphenyl)acetamide; 1,3,7-trimethylpurine-2,6-dione; hydrochloride

• Inchi： InChI=1S/C19H23NO.C10H13NO2.C9H8O4.C8H10N4O2.ClH/c1-16(19(21)18-13-7-4-8-14-18)20(2)15-9-12-17-10-5-3-6-11-17;1-3-13-10-6-4-9(5-7-10)11-8(2)12;1-6(10)13-8-5-3-2-4-7(8)9(11)12;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;/h3-14,16,19,21H,15H2,1-2H3;4-7H,3H2,1-2H3,(H,11,12);2-5H,1H3,(H,11,12);4H,1-3H3;1H/b12-9+;;;;
• InChI Key： GXVYKGFDXIZMAF-CAKSNXNRSA-N
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C.CC(C(C1=CC=CC=C1)O)N(C)CC=CC2=CC=CC=C2.CC(=O)OC1=CC=CC=C1C(=O)O.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.Cl

Computed Properties

• Exact Mass: 870.371905
• Monoisotopic Mass: 870.371905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 62
• Rotatable Bond Count: 12
• Complexity: 970
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184

Experimental Properties

• Boiling Point: 431.5°C at 760 mmHg
• Flash Point: 165.9°C